![molecular formula C15H12ClNO3 B073128 Methyl 2-[(3-chlorobenzoyl)amino]benzoate CAS No. 67836-47-9](/img/structure/B73128.png)
Methyl 2-[(3-chlorobenzoyl)amino]benzoate
Overview
Description
Methyl 2-[(3-chlorobenzoyl)amino]benzoate, also known as Methyl 3-chloro-2-[(4-methoxy-2-nitrophenyl)amino]benzoate or Methyl N-(3-chlorobenzoyl)-3-aminobenzoate, is a chemical compound with the molecular formula C16H13ClN2O4. It is a yellow crystalline powder that is commonly used in scientific research as a substrate for enzyme-catalyzed reactions.
Mechanism Of Action
The mechanism of action of Methyl 2-[(3-chlorobenzoyl)amino]benzoate 2-[(3-chlorobenzoyl)amino]benzoate involves its interaction with enzymes such as esterases and amidases. These enzymes catalyze the hydrolysis of the ester or amide bond in the molecule, resulting in the formation of 3-chlorobenzoic acid and 3-amino-4-methoxybenzoic acid.
Biochemical And Physiological Effects
Methyl 2-[(3-chlorobenzoyl)amino]benzoate 2-[(3-chlorobenzoyl)amino]benzoate does not have any known biochemical or physiological effects on the human body. It is not used as a drug or medication and is only used in scientific research.
Advantages And Limitations For Lab Experiments
One advantage of using Methyl 2-[(3-chlorobenzoyl)amino]benzoate 2-[(3-chlorobenzoyl)amino]benzoate in lab experiments is that it is a well-characterized substrate that is commonly used in enzyme assays. It is also relatively easy to synthesize and purify. However, one limitation is that it may not accurately represent the activity of enzymes in vivo, as the conditions in the lab may be different from those in the body.
Future Directions
There are several future directions for the use of Methyl 2-[(3-chlorobenzoyl)amino]benzoate 2-[(3-chlorobenzoyl)amino]benzoate in scientific research. One direction is to study the specificity and activity of enzymes that catalyze the hydrolysis of amide bonds. Another direction is to use the molecule as a starting material for the synthesis of other compounds with potential biological activity. Additionally, the molecule could be used in the development of new enzyme inhibitors or activators.
Synthesis Methods
Methyl 2-[(3-chlorobenzoyl)amino]benzoate 2-[(3-chlorobenzoyl)amino]benzoate can be synthesized by reacting 3-chlorobenzoic acid with 3-nitroaniline in the presence of thionyl chloride and methanol. The resulting product is then purified by recrystallization to obtain the final product.
Scientific Research Applications
Methyl 2-[(3-chlorobenzoyl)amino]benzoate 2-[(3-chlorobenzoyl)amino]benzoate is commonly used in scientific research as a substrate for enzyme-catalyzed reactions. It is often used as a model compound to study the activity and specificity of enzymes such as esterases and amidases. It can also be used as a starting material for the synthesis of other compounds.
properties
IUPAC Name |
methyl 2-[(3-chlorobenzoyl)amino]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO3/c1-20-15(19)12-7-2-3-8-13(12)17-14(18)10-5-4-6-11(16)9-10/h2-9H,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFXJKIPVHFUFBE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1NC(=O)C2=CC(=CC=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20308419 |
Source
|
| Record name | ST50184234 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20308419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[(3-chlorobenzoyl)amino]benzoate | |
CAS RN |
67836-47-9 |
Source
|
| Record name | NSC203888 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=203888 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | ST50184234 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20308419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | METHYL N-(3-CHLOROBENZOYL)ANTHRANILATE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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